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Compound of Interest

Compound Name: Terrecyclic Acid

Cat. No.: B016020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Terrecyclic Acid, a tricyclic sesquiterpene antibiotic. Given the limited specific data on its

disposal, a cautious approach adhering to general best practices for chemical waste

management is imperative. Always consult your institution's Environmental Health and Safety

(EHS) department for specific guidance and to ensure compliance with local, state, and federal

regulations.

Chemical and Physical Properties
A summary of Terrecyclic Acid's properties is provided below to inform handling and disposal

decisions.
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Property Value Source

CAS Number 83058-94-0 [1]

Molecular Formula C₁₅H₂₀O₃ [1][2][3]

Molecular Weight 248.3 g/mol [1][2][3]

Appearance Light tan residue / Solid [1][4]

Solubility
Soluble in ethanol, methanol,

DMF, and DMSO.
[1]

Storage Conditions
-20°C in a dry, cool, and well-

ventilated place.
[1][4]

Stability
Stable under recommended

storage conditions.
[4]

Incompatibilities Strong oxidizing agents. [4]

Hazardous Decomposition Carbon oxides. [4]

Immediate Safety and Handling Precautions
While not classified as hazardous by the 2012 OSHA Hazard Communication Standard, it is

crucial to note that 100% of the mixture consists of ingredient(s) of unknown toxicity[4].

Therefore, handle Terrecyclic Acid in accordance with good industrial hygiene and safety

practices[4].

Personal Protective Equipment (PPE): Wear safety glasses with side shields or goggles,

protective gloves, and a lab coat[4].

Ventilation: Use in a well-ventilated area. If exposure limits are exceeded or irritation is

experienced, NIOSH/MSHA-approved respiratory protection should be worn[4].

Spill Response: In case of a spill, mechanically take up the solid material, avoiding dust

creation, and place it in appropriate, labeled containers for disposal. Clean the contaminated

surface thoroughly[4].
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Step-by-Step Disposal Procedure
The following is a general procedure for the disposal of Terrecyclic Acid. This should be

adapted to comply with your institution's specific protocols.

Consult Institutional EHS: Before beginning any disposal process, contact your

Environmental Health and Safety (EHS) department. They will provide guidance based on

your specific circumstances and local regulations.

Waste Identification and Collection:

Collect waste Terrecyclic Acid, whether in solid form or dissolved in a solvent, in a

designated, compatible, and properly sealed waste container.

If dissolved in a solvent, the solvent itself may be considered hazardous waste and must

be disposed of accordingly.

Label the waste container clearly with "Hazardous Waste," the chemical name

("Terrecyclic Acid"), and any other components of the mixture.

Storage of Waste:

Store the sealed waste container in a designated secondary containment area that is cool,

dry, and well-ventilated, away from incompatible materials like strong oxidizing agents[4][5]

[6].

Arrange for Professional Disposal:

Your institution's EHS department will arrange for the pickup and disposal of the chemical

waste through a licensed hazardous waste disposal facility.

Common disposal methods for chemical waste of this type include incineration at an EPA-

permitted facility[7][8]. Do not attempt to dispose of Terrecyclic Acid down the drain or in

regular trash.

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

Terrecyclic Acid.

Start: Terrecyclic Acid Waste Generated

Consult Institutional EHS for Specific Guidance

Identify Waste Type
(Solid, Solution)

Package in Labeled, Compatible
Hazardous Waste Container

Store in Designated Secondary
Containment Area

Arrange for EHS Waste Pickup

Disposal by Licensed
Hazardous Waste Facility

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Terrecyclic Acid.
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Disclaimer: The information provided is a general guide and is not a substitute for professional

safety advice and adherence to institutional and regulatory protocols. Always prioritize safety

and consult with your EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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